
An In-depth Technical Guide to 4-Hexyl-2-
methoxy-1,3-dioxolane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Hexyl-2-methoxy-1,3-dioxolane

Cat. No.: B1374735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 4-Hexyl-2-
methoxy-1,3-dioxolane, including its chemical structure, physical properties, and a

representative synthetic protocol. Due to the limited availability of extensive biological data, this

document focuses on the fundamental chemical characteristics of the molecule.

Chemical Structure and Properties
4-Hexyl-2-methoxy-1,3-dioxolane is a cyclic acetal. The core of the molecule is a 1,3-

dioxolane ring, which is substituted with a hexyl group at the 4th position and a methoxy group

at the 2nd position. The presence of two chiral centers at positions 2 and 4 indicates the

potential for stereoisomerism (cis/trans isomers).

Table 1: Chemical and Physical Properties of 4-Hexyl-2-methoxy-1,3-dioxolane
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Property Value

Molecular Formula C10H20O3

Molecular Weight 188.26 g/mol

Appearance Colorless liquid (predicted)

Boiling Point
Not precisely documented, but expected to be in

the range of similar acetals.

Solubility
Expected to be soluble in organic solvents and

have low solubility in water.

CAS Number 86333-33-3

Synthesis of 4-Hexyl-2-methoxy-1,3-dioxolane
A common and efficient method for the synthesis of 4-Hexyl-2-methoxy-1,3-dioxolane
involves the acid-catalyzed reaction of 1,2-octanediol with trimethyl orthoformate.

Materials:

1,2-Octanediol

Trimethyl orthoformate

Acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., dichloromethane or toluene)

Sodium bicarbonate solution (for quenching)

Anhydrous magnesium sulfate (for drying)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

Purification apparatus (e.g., distillation setup or flash chromatography system)

Procedure:
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To a solution of 1,2-octanediol in the chosen anhydrous solvent, add trimethyl orthoformate.

Add a catalytic amount of the acid catalyst to the reaction mixture.

The reaction mixture is then typically heated to reflux and monitored by a suitable technique

(e.g., thin-layer chromatography or gas chromatography) until the starting material is

consumed.

Upon completion, the reaction is cooled to room temperature and quenched by the addition

of a mild base, such as a saturated aqueous solution of sodium bicarbonate.

The organic layer is separated, washed with brine, and dried over an anhydrous drying agent

like magnesium sulfate.

The solvent is removed under reduced pressure.

The crude product is purified by distillation or flash column chromatography to yield the pure

4-Hexyl-2-methoxy-1,3-dioxolane.

Mandatory Visualization
The following diagram illustrates the synthetic pathway for 4-Hexyl-2-methoxy-1,3-dioxolane.

1,2-Octanediol

4-Hexyl-2-methoxy-1,3-dioxolaneTrimethyl Orthoformate

Acid Catalyst (e.g., p-TSA)

Click to download full resolution via product page

Caption: Synthetic pathway of 4-Hexyl-2-methoxy-1,3-dioxolane.
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Potential Applications
While specific applications in drug development are not widely documented, the chemical

structure of 4-Hexyl-2-methoxy-1,3-dioxolane suggests potential utility in the following areas:

Fragrance and Flavor Industry: The molecule has been identified as a potential fragrance

ingredient.

Protecting Group Chemistry: The 1,3-dioxolane moiety can serve as a protecting group for

1,2-diols in multi-step organic syntheses. The acetal is stable under basic and neutral

conditions and can be readily removed under acidic conditions.

Chiral Building Block: As a chiral molecule, it could potentially be used as a starting material

or intermediate in the synthesis of more complex chiral molecules.

Further research is required to fully elucidate the biological activity and potential therapeutic

applications of 4-Hexyl-2-methoxy-1,3-dioxolane.

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Hexyl-2-methoxy-1,3-
dioxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1374735#4-hexyl-2-methoxy-1-3-dioxolane-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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